Cas no 933719-59-6 (4-Thiazolecarboxylic acid, 5-(methylthio)-)

• Product Name: 4-Thiazolecarboxylic acid, 5-(methylthio)-
• CAS No: 933719-59-6
• MF: C₅H₅NO₂S₂
• MW: 175.22869849205
• MDL: MFCD30745333
• CID: 4720410
• Update Time: 2025-07-01

4-Thiazolecarboxylic acid, 5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 5-(methylthio)-

• MDL： MFCD30745333
• Inchi： 1S/C5H5NO2S2/c1-9-5-3(4(7)8)6-2-10-5/h2H,1H3,(H,7,8)
• InChI Key： AUZBUCLJCBEJDF-UHFFFAOYSA-N
• SMILES： S1C(SC)=C(C(O)=O)N=C1

Additional information on 4-Thiazolecarboxylic acid, 5-(methylthio)-

Introduction to 4-Thiazolecarboxylic acid, 5-(methylthio) (CAS No. 933719-59-6)

4-Thiazolecarboxylic acid, 5-(methylthio), identified by the Chemical Abstracts Service Number (CAS No.) 933719-59-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the thiazole family, a class of molecules characterized by a sulfur-containing five-membered ring fused to an imidazole ring. The presence of both a carboxylic acid group and a methylthio substituent in its structure endows it with distinct chemical reactivity and functional versatility, making it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 4-Thiazolecarboxylic acid, 5-(methylthio) incorporates a carboxylic acid moiety at the 4-position of the thiazole ring and a methylthio group at the 5-position. This specific arrangement of functional groups allows for diverse interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes. The carboxylic acid group can participate in hydrogen bonding and salt formation, while the methylthio group can engage in sulfur-based interactions, such as those observed with cysteine residues in proteins. These characteristics make the compound an attractive candidate for further exploration in drug discovery efforts.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. Among these derivatives, 4-Thiazolecarboxylic acid, 5-(methylthio) has shown promise in preliminary studies as a potential lead compound for the development of new medications. Its ability to interact with various biological targets suggests that it may be useful in treating a range of diseases.

One of the most compelling aspects of 4-Thiazolecarboxylic acid, 5-(methylthio) is its synthetic accessibility. The compound can be readily prepared through well-established organic synthesis routes, which allows for easy modification and optimization of its structure. This flexibility is crucial for medicinal chemists who often need to fine-tune molecular properties to improve potency, selectivity, and pharmacokinetic profiles. The synthesis typically involves condensation reactions between appropriate precursors followed by functional group transformations to introduce the carboxylic acid and methylthio groups at the desired positions on the thiazole core.

The pharmacological potential of 4-Thiazolecarboxylic acid, 5-(methylthio) has been explored in several preclinical studies. Researchers have investigated its effects on various enzymes and signaling pathways associated with diseases such as cancer and inflammation. For instance, studies have suggested that this compound may inhibit certain kinases involved in tumor growth by interfering with their catalytic activity. Additionally, its interaction with inflammatory pathways has been examined, indicating potential therapeutic benefits in conditions characterized by excessive inflammation.

The biological activity of 4-Thiazolecarboxylic acid, 5-(methylthio) is thought to be mediated by its ability to modulate protein-protein interactions and enzyme function. The sulfur atoms in the thiazole ring are particularly important for these interactions due to their ability to form stable bonds with other sulfur-containing molecules or reactive sites within biological targets. This property makes thiazole derivatives valuable tools for studying protein function and developing targeted therapies.

Recent advances in computational chemistry have also contributed to the study of 4-Thiazolecarboxylic acid, 5-(methylthio) by enabling researchers to predict its binding affinity and mode of action with high accuracy. Molecular docking simulations have been used to identify potential binding pockets on target proteins where this compound might interact. These simulations provide valuable insights into how structural modifications can enhance binding affinity and selectivity, guiding the design of more effective derivatives.

The safety profile of 4-Thiazolecarboxylic acid, 5-(methylthio) is another critical aspect that has been evaluated in preclinical studies. Initial toxicity assessments have shown that the compound is generally well-tolerated at moderate doses but may exhibit some side effects at higher concentrations. Common adverse effects include gastrointestinal disturbances and mild liver enzyme elevations. However, these effects are often reversible upon discontinuation of treatment or dose reduction.

Future research on 4-Thiazolecarboxylic acid, 5-(methylthio) is likely to focus on optimizing its pharmacological properties through structural modifications. By fine-tuning the positions and types of substituents on the thiazole ring, researchers aim to develop derivatives with improved potency, selectivity, and reduced toxicity. Additionally, exploring new synthetic routes may help streamline production processes and reduce costs associated with large-scale manufacturing.

The development of novel therapeutic agents requires a multidisciplinary approach involving chemists, biologists, pharmacologists, and clinicians. 4-Thiazolecarboxylic acid, 5-(methylthio) serves as an excellent example of how collaboration across different scientific disciplines can lead to significant advancements in drug discovery. Its unique structural features and promising biological activities make it a compelling candidate for further investigation.

In conclusion,4-Thiazolecarboxylic acid, 5-(methylthio) (CAS No. 933719-59-6) represents a promising area of research with potential applications in medicine and biotechnology. Its distinctive chemical structure provides opportunities for developing new drugs targeting various diseases. As research continues to uncover more about its properties and applications, this compound is expected to play an increasingly important role in pharmaceutical development efforts worldwide.